2,2,2-Trichloro-1-(1-ethyl-1H-pyrazol-4-yl)ethanol

• IUPAC Name: 2,2,2-trichloro-1-(1-ethylpyrazol-4-yl)ethanol
• InChI: InChI=1S/C7H9Cl3N2O/c1-2-12-4-5(3-11-12)6(13)7(8,9)10/h3-4,6,13H,2H2,1H3
• InChI Key: RTSAZLRUGDHKFO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)C(C(Cl)(Cl)Cl)O
• Molecular Formula: C7H9Cl3N2O
• Molecular Weight: 243.5 g/mol

Description

2,2,2-Trichloro-1-(1-ethyl-1H-pyrazol-4-yl)ethanol (TCEP) is an organic compound that has a wide range of applications in scientific research. It is a colorless, crystalline solid that is soluble in water and organic solvents. It is a chiral compound and has two enantiomers, (R)-TCEP and (S)-TCEP. TCEP is used in the synthesis of organic compounds, as a reagent for the preparation of polymers, and as a cross-linking agent for proteins and peptides. It is also used in the preparation of polysaccharides and polysaccharide-based materials.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Novel Heterocycles : 2,2,2-Trichloro-1-(1-ethyl-1H-pyrazol-4-yl)ethanol has been used in the synthesis of novel heterocyclic compounds, including pyrazoles and thiazoles, with potential pharmaceutical applications. The compound participates in various chemical reactions under basic conditions, leading to high yields of the desired products (Kariuki et al., 2022).
• Formation of Pyrazolyl Iron and Palladium Complexes : This chemical plays a role in creating metal complexes with iron, cobalt, nickel, and palladium. Such complexes have been evaluated for their catalytic activities, including ethylene oligomerization (Ainooson et al., 2011).

Potential Biological Activities

• Antioxidant and Antimicrobial Activities : Some derivatives of 2,2,2-Trichloro-1-(1-ethyl-1H-pyrazol-4-yl)ethanol have shown promising antioxidant and antimicrobial properties. This aspect is crucial in the development of new therapeutic agents (Bonacorso et al., 2015).
• Synthesis of Anticancer Agents : Derivatives of this compound have been explored in the synthesis of potential anticancer agents, indicating its utility in medicinal chemistry (Küçükgüzel et al., 2013).

Environmental and Green Chemistry Applications

• Greener Solvent Use in Synthesis : Its derivatives have been synthesized in greener solvents like ethanol, demonstrating its role in environmentally benign chemical processes (Nabid et al., 2010).